Cas no 2228829-35-2 (5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228829-35-2
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6258890
• PubChem ID: 165848974
• Update Time: 2025-05-22

5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methyl-1H-pyrazol-4-amine
• 2228829-35-2
• EN300-1745628

• Inchi： 1S/C10H14N4/c1-6-4-8(7(2)13-6)10-9(11)5-12-14(10)3/h4-5,13H,11H2,1-3H3
• InChI Key： URGSCGWBRHVBNG-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=C1C)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Additional information on 5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methyl-1H-pyrazol-4-amine

5-(2,5-Dimethyl-1H-Pyrrol-3-Yl)-1-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methyl-1H-pyrazol-4-amine, identified by the CAS registry number 222882935, has garnered significant attention in the fields of organic synthesis and drug discovery due to its unique structural features and potential biological applications. This molecule, which combines a pyrrole ring and a pyrazole ring, exhibits intriguing chemical properties that make it a valuable subject for further research.

Recent studies have highlighted the importance of heterocyclic compounds like 5-(2,5-dimethyl-1H-pyrrol-3-Yl)-1-Methyl-Pyrazol in the development of novel therapeutic agents. The pyrrole moiety, characterized by its five-membered aromatic ring with one nitrogen atom, contributes to the molecule's stability and reactivity. Similarly, the pyrazole ring, a five-membered ring containing two nitrogen atoms, enhances the compound's ability to interact with biological targets such as enzymes and receptors.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored various synthetic routes to modify the substituents on both the pyrrole and pyrazole rings, thereby tailoring the molecule's properties for specific applications. For instance, substituting methyl groups with other functional groups has been shown to significantly alter the compound's solubility and bioavailability.

In addition to its synthetic versatility, 5-(2,5-dimethyl-pyrrol-yl)-methyl-Pyrazol-amine) has demonstrated interesting pharmacological properties. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of appropriate aldehydes or ketones with ammonia or primary amines in the presence of suitable catalysts. The resulting intermediates are then subjected to cyclization reactions to form the pyrrole and pyrazole rings.

From an environmental standpoint, CAS No. 22288-35- (Note: The CAS number appears incomplete; please verify.)